naphtho[2,1-b]furan-1(2H)-one

• IUPAC Name: benzo[e][1]benzofuran-1-one
• InChI: InChI=1S/C12H8O2/c13-10-7-14-11-6-5-8-3-1-2-4-9(8)12(10)11/h1-6H,7H2
• InChI Key: IONYAPWXJUCNPR-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)C2=C(O1)C=CC3=CC=CC=C32
• Molecular Formula: C12H8O2
• DSSTOX Substance ID: DTXSID90362987
• Molecular Weight: 184.19 g/mol
• CAS No.: 19997-42-3

Description

It has shown antiproliferative effects in human colon carcinoma cell lines

Scientific Research Applications

Benzotript has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a reference compound in analytical studies.

Biology: Investigated for its effects on cellular processes and receptor interactions.

Medicine: Explored for its potential in cancer treatment due to its antiproliferative properties.

Industry: Utilized in the development of new pharmaceuticals and as a tool in drug discovery.

Safety and Hazards

The safety data sheet for naphtho[2,1-b]furan-1(2H)-one suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It recommends using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Mechanism of Action

Target of Action

It’s known that naphtho-furan derivatives have been evaluated for varied biological activities, suggesting they interact with multiple targets .

Mode of Action

The mode of action of naphtho[2,1-b]furan-1(2H)-one involves its interaction with these targets, leading to changes at the molecular level. For instance, depending on the reaction conditions, the acylation of 2-ethylnaphtho[2,1-b]furan leads to the formation of a mixture of 1-acetyl-, 5-acetyl-, and 1,5-diacetyl derivatives . The preference of the primary attack of the electrophile at the C5 position has been indicated .

Biochemical Pathways

Naphtho-furan derivatives have been associated with various biological activities, suggesting they may influence multiple pathways .

Result of Action

Naphtho-furan derivatives have shown potential biological activities, indicating they can induce significant molecular and cellular changes .

Preparation Methods

Synthetic Routes and Reaction Conditions: Benzotript can be synthesized through a series of chemical reactions involving the condensation of specific precursors. One common method involves the reaction of 2-chlorobenzoyl chloride with tryptamine in the presence of a base to form the desired product . The reaction conditions typically include:

• Solvent: Dichloromethane or similar organic solvent
• Temperature: Room temperature to slightly elevated temperatures
• Reaction Time: Several hours to ensure complete reaction

Industrial Production Methods: Industrial production of Benzotript follows similar synthetic routes but on a larger scale. The process involves:

• Large-scale reactors to accommodate higher volumes of reactants
• Continuous monitoring of reaction conditions to ensure consistency and yield
• Purification steps such as recrystallization or chromatography to obtain high-purity Benzotript

Chemical Reactions Analysis

Types of Reactions: Benzotript undergoes various chemical reactions, including:

Oxidation: Benzotript can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: The compound can be reduced to form reduced analogs.

Substitution: Benzotript can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens or nucleophiles are employed under appropriate conditions.

Major Products:

• Oxidized derivatives
• Reduced analogs
• Substituted products with various functional groups

Comparison with Similar Compounds

Proglumide: Another cholecystokinin receptor antagonist with similar antiproliferative effects.

Lorglumide: A compound with similar receptor antagonistic properties but different chemical structure.

Asperlicin: A cholecystokinin receptor antagonist with distinct pharmacological properties.

Uniqueness of Benzotript: Benzotript stands out due to its specific antiproliferative effects on human colon carcinoma cell lines and its dual antagonistic action on both cholecystokinin and gastrin receptors .

Synthesis routes and methods I

Procedure details

A mixture of 2-(2-naphthoxy)acetic acid (3.06 g, 15.1 mmol) and oxalyl chloride (7 mL, 80.3 mmol) was heated at reflux for 45 min, then allowed to cool and concentrated under reduced pressure. The residue was dissolved in toluene, and to this was added aluminium chloride (2.40 g, 18.1 mmol). The resulting mixture was stirred at room temperature for 1 h, then poured into ice. The organic phase was separated and washed with saturated aqueous NaCl. Removal of the solvent in vacuo provided the title compound (2.71 g, 97%).

Synthesis routes and methods II

Procedure details

N-{1-(1,2-Dihydronaphtho[2,1-b]furyl}-N-hydroxyurea. To a solution of N-{1-(1,2-dihydronaphtho[2,1-b]furyl}-N-hydroxyamine (698 mg, 3.5 mmol) in THF (10 mL) was added trimethylsilylisocyanate (0.94 mL, 7.0 mmol). The resulting solution was heated at 60° C. for 1 h, then allowed to cool and concentrated under reduced pressure. The residue was dissolved in EtOAc and washed successively with H2O and saturated aqueous NaCl. The solvent was removed in vacuo. The residue was triturated with Et2O and recrystallized from MeOH/CH2Cl2 /hexanes to provide the title compound (93 mg, 11%). m.p. 194.5°-195.5° C.

Customer Q & A

Q1: What are the different synthetic approaches to produce enantiomerically enriched naphtho[2,1-b]furan-1(2H)-ones?

A1: Two primary methods have been reported for the synthesis of enantiomerically enriched naphtho[2,1-b]furan-1(2H)-ones:

• Copper-catalyzed asymmetric oxidative cross-coupling: This method utilizes a copper catalyst and molecular oxygen to facilitate the reaction between 2-naphthols and aryl methyl ketones. This approach provides good yields (52-89%) and enantiomeric excesses (up to 87%) for various functionalized naphtho[2,1-b]furan-1(2H)-ones. []
• Iodine-promoted oxidative cross-coupling/annulation: This method employs molecular iodine to promote the oxidative coupling and annulation of 2-naphthols with methyl ketones. This strategy, while not focused on enantioselectivity, efficiently constructs a new quaternary carbon center within the 3(2H)-furanone ring system. []

Q2: What are the proposed mechanisms for these synthetic approaches?

A2:

• Copper-catalyzed asymmetric oxidative cross-coupling: The mechanism is proposed to involve the formation of a chiral copper enolate intermediate, which undergoes asymmetric addition to the 2-naphthol. []
• Iodine-promoted oxidative cross-coupling/annulation: The proposed mechanism involves a self-sequenced pathway: initial iodination of the 2-naphthol, followed by Kornblum oxidation, Friedel-Crafts alkylation with the methyl ketone, and a final oxidation/cyclization step to form the naphtho[2,1-b]furan-1(2H)-one. []